Cas no 945244-25-7 (5-Bromo-2-(N,N-dimethylsulfamoyl)benzoic acid)
945244-25-7 structure
Product Name:5-Bromo-2-(N,N-dimethylsulfamoyl)benzoic acid
CAS No:945244-25-7
MF:C9H10BrNO4S
MW:308.149000644684
CID:2144838
Update Time:2023-08-04
5-Bromo-2-(N,N-dimethylsulfamoyl)benzoic acid Chemical and Physical Properties
Names and Identifiers
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- 5-bromo-2-(N,N-dimethylsulfamoyl)benzoic acid
- OQORRTGUKAWVKM-UHFFFAOYSA-N
- 5-bromo-2-(dimethylsulfamoyl)benzoic acid
- Benzoic acid, 5-bromo-2-[(dimethylamino)sulfonyl]-
- 5-Bromo-2-(N,N-dimethylsulfamoyl)benzoic acid
-
- Inchi: 1S/C9H10BrNO4S/c1-11(2)16(14,15)8-4-3-6(10)5-7(8)9(12)13/h3-5H,1-2H3,(H,12,13)
- InChI Key: OQORRTGUKAWVKM-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=C(C(=O)O)C=1)S(N(C)C)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 362
- Topological Polar Surface Area: 83.1
5-Bromo-2-(N,N-dimethylsulfamoyl)benzoic acid Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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